- Thiazolopyridinone derivatives as MCH receptor antagonists and their preparation, pharmaceutical compositions and use in the treatment of obesity, World Intellectual Property Organization, , ,
Cas no 960401-42-7 (1-Boc-3-(4-Amino-2-methoxyphenoxy)azetidine)
1-Boc-3-(4-Amino-2-methoxyphenoxy)azetidine Chemical and Physical Properties
Names and Identifiers
-
- 1-Boc-3-(4-Amino-2-methoxyphenoxy)azetidine
- tert-butyl 3-(4-amino-2-methoxyphenoxy)azetidine-1-carboxylate
- 1,1-Dimethylethyl 3-(4-amino-2-methoxyphenoxy)-1-azetidinecarboxylate (ACI)
- 3-(4-Amino-2-methoxyphenoxy)azetidine-1-carboxylic acid tert-butyl ester
- 960401-42-7
- DTXSID50676471
- SB51472
- 3-(4-amino-2-methoxy-phenoxy)-azetidine-1-carboxylic acid tert-butyl ester
- SCHEMBL2581353
- CYWSZTNZWXEFHG-UHFFFAOYSA-N
- DB-001078
- AKOS015851909
-
- MDL: MFCD12965042
- Inchi: 1S/C15H22N2O4/c1-15(2,3)21-14(18)17-8-11(9-17)20-12-6-5-10(16)7-13(12)19-4/h5-7,11H,8-9,16H2,1-4H3
- InChI Key: CYWSZTNZWXEFHG-UHFFFAOYSA-N
- SMILES: O=C(N1CC(OC2C(OC)=CC(N)=CC=2)C1)OC(C)(C)C
Computed Properties
- Exact Mass: 294.15795719g/mol
- Monoisotopic Mass: 294.15795719g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 363
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 74Ų
1-Boc-3-(4-Amino-2-methoxyphenoxy)azetidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM200405-5g |
tert-Butyl 3-(4-amino-2-methoxyphenoxy)azetidine-1-carboxylate |
960401-42-7 | 95% | 5g |
$556 | 2021-06-09 | |
| Alichem | A019146235-5g |
1-Boc-3-(4-Amino-2-methoxyphenoxy)azetidine |
960401-42-7 | 95% | 5g |
$499.20 | 2023-08-31 | |
| Chemenu | CM200405-1g |
tert-Butyl 3-(4-amino-2-methoxyphenoxy)azetidine-1-carboxylate |
960401-42-7 | 95% | 1g |
$*** | 2023-05-29 | |
| Ambeed | A145114-5g |
1-Boc-3-(4-Amino-2-methoxyphenoxy)azetidine |
960401-42-7 | 95+% | 5g |
$655.0 | 2025-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1657843-5g |
Tert-butyl 3-(4-amino-2-methoxyphenoxy)azetidine-1-carboxylate |
960401-42-7 | 98% | 5g |
¥5686.00 | 2024-04-23 | |
| Chemenu | CM200405-5g |
tert-Butyl 3-(4-amino-2-methoxyphenoxy)azetidine-1-carboxylate |
960401-42-7 | 95% | 5g |
$786 | 2024-07-18 | |
| Crysdot LLC | CD11002442-5g |
1-Boc-3-(4-Amino-2-methoxyphenoxy)azetidine |
960401-42-7 | 95+% | 5g |
$589 | 2024-07-19 |
1-Boc-3-(4-Amino-2-methoxyphenoxy)azetidine Production Method
Production Method 1
Production Method 2
- Thienopyridines as melanin-concentrating hormone receptor antagonists, their preparation, pharmaceutical compositions, and use in therapy, World Intellectual Property Organization, , ,
1-Boc-3-(4-Amino-2-methoxyphenoxy)azetidine Raw materials
1-Boc-3-(4-Amino-2-methoxyphenoxy)azetidine Preparation Products
1-Boc-3-(4-Amino-2-methoxyphenoxy)azetidine Related Literature
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
Additional information on 1-Boc-3-(4-Amino-2-methoxyphenoxy)azetidine
Comprehensive Overview of 1-Boc-3-(4-Amino-2-methoxyphenoxy)azetidine (CAS No. 960401-42-7)
1-Boc-3-(4-Amino-2-methoxyphenoxy)azetidine (CAS No. 960401-42-7) is a specialized organic compound widely utilized in pharmaceutical research and drug development. This compound belongs to the azetidine class, featuring a Boc (tert-butoxycarbonyl) protecting group and a 4-amino-2-methoxyphenoxy moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its unique structural properties have garnered significant attention in medicinal chemistry, particularly in the design of kinase inhibitors and GPCR-targeted therapies.
The growing demand for 1-Boc-3-(4-Amino-2-methoxyphenoxy)azetidine is driven by its role in optimizing drug candidates with improved bioavailability and selectivity. Researchers frequently search for "Boc-protected azetidine derivatives" or "CAS 960401-42-7 suppliers," reflecting its industrial relevance. Recent trends highlight its application in cancer therapeutics and neurodegenerative disease research, aligning with the surge in precision medicine inquiries.
From a synthetic perspective, CAS No. 960401-42-7 offers advantages such as stability under acidic conditions due to the Boc group, facilitating multi-step reactions. Its methoxyphenoxy segment also enables facile functionalization, a feature often explored in "structure-activity relationship (SAR) studies." Analytical techniques like HPLC and NMR are critical for quality control, addressing common user questions about "purity verification methods for 1-Boc-3-(4-Amino-2-methoxyphenoxy)azetidine."
Environmental and regulatory considerations further elevate the compound's profile. With increasing focus on green chemistry, manufacturers are adopting solvent-free protocols for its production. Searches for "sustainable synthesis of azetidine intermediates" underscore this shift. Additionally, its non-hazardous classification (per standard safety data sheets) makes it preferable for labs adhering to REACH and FDA guidelines.
In conclusion, 1-Boc-3-(4-Amino-2-methoxyphenoxy)azetidine (CAS No. 960401-42-7) exemplifies innovation in heterocyclic chemistry. Its dual utility as a pharmacophore and building block ensures sustained interest, while evolving applications in AI-driven drug discovery platforms position it at the forefront of modern research.
960401-42-7 (1-Boc-3-(4-Amino-2-methoxyphenoxy)azetidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)